![molecular formula C18H12N2O4S B1581296 6-(4-Nitrophenyl)pyrrolo[2,1-d][1,5]benzothiazepine 5,5-dioxide CAS No. 43093-01-2](/img/structure/B1581296.png)
6-(4-Nitrophenyl)pyrrolo[2,1-d][1,5]benzothiazepine 5,5-dioxide
Overview
Description
6-(4-Nitrophenyl)pyrrolo[2,1-d][1,5]benzothiazepine 5,5-dioxide is a useful research compound. Its molecular formula is C18H12N2O4S and its molecular weight is 352.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 180545. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
43093-01-2 |
|---|---|
Molecular Formula |
C18H12N2O4S |
Molecular Weight |
352.4 g/mol |
IUPAC Name |
6-(4-nitrophenyl)pyrrolo[2,1-d][1,5]benzothiazepine 5,5-dioxide |
InChI |
InChI=1S/C18H12N2O4S/c21-20(22)14-9-7-13(8-10-14)18-12-15-4-3-11-19(15)16-5-1-2-6-17(16)25(18,23)24/h1-12H |
InChI Key |
PMPHREALWHNQQX-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N3C=CC=C3C=C(S2(=O)=O)C4=CC=C(C=C4)[N+](=O)[O-] |
Canonical SMILES |
C1=CC=C2C(=C1)N3C=CC=C3C=C(S2(=O)=O)C4=CC=C(C=C4)[N+](=O)[O-] |
| 43093-01-2 | |
Origin of Product |
United States |
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